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Compound of Interest

Compound Name: Einecs 308-467-5

Cat. No.: B15180195 Get Quote

A comprehensive search for in vivo studies and dosing information related to the chemical

substance identified by Einecs number 308-467-5 has yielded no publicly available data. As a

result, the development of detailed application notes and protocols for in vivo studies, as

requested, cannot be fulfilled at this time.

Initial investigations to determine the common chemical name for Einecs 308-467-5, and its

associated CAS number 98072-17-4, have resulted in conflicting information from various

chemical databases. Some sources identify the substance as a complex azo dye, specifically

"Benzoic acid, 2-hydroxy-3-[(4-nitrophenyl)azo]-5-[(7-sulfo-1-naphthalenyl)azo]-, disodium salt"

or a similar isomer. Other sources provide a different molecular formula of C23H13N5Na2O8S.

This lack of a definitive and consistent chemical identity presents a significant challenge in

locating relevant biological research.

Subsequent and extensive searches for in vivo studies, animal model data, pharmacokinetic

profiles, or any toxicological information using both the Einecs and CAS numbers, as well as

the potential chemical names, did not retrieve any relevant scientific literature. The absence of

this foundational data makes it impossible to:

Summarize quantitative data into structured tables, as no dosing, efficacy, or safety data

from in vivo experiments could be found.

Provide detailed experimental protocols, as there are no published methodologies for in vivo

administration of this substance.
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Create diagrams for signaling pathways or experimental workflows, as the biological effects

and mechanisms of action of this chemical have not been described in the available

literature.

Given the current lack of information in the public domain, it is recommended that researchers

interested in conducting in vivo studies with Einecs 308-467-5 consider initiating preliminary

dose-ranging and toxicity studies to establish a safe and effective dosing window. Such studies

would be the first step in generating the necessary data for more detailed and specific

experimental protocols.

We will continue to monitor for any new information regarding this compound and will update

this advisory as new data becomes available.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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